N-[1-(2,5-difluorophenyl)ethylidene]hydroxylamine

• IUPAC Name: N-[1-(2,5-difluorophenyl)ethylidene]hydroxylamine
• InChI: InChI=1S/C8H7F2NO/c1-5(11-12)7-4-6(9)2-3-8(7)10/h2-4,12H,1H3
• InChI Key: PNDLMUZXCOMQSH-UHFFFAOYSA-N
• Canonical SMILES: CC(=NO)C1=C(C=CC(=C1)F)F
• Molecular Formula: C8H7F2NO
• Molecular Weight: 171.14 g/mol
• CAS RN: 149773-87-5

Description

2,5'-Difluoroacetophenone oxime (DFAO) is an organic compound that has been studied extensively for its potential applications in the fields of biochemistry, pharmacology, and medicinal chemistry. It is a powerful reagent used in a wide range of synthetic transformations and is also used as an intermediate in the synthesis of a variety of pharmaceuticals. DFAO has been demonstrated to have a wide range of biochemical and physiological effects, making it a valuable tool for studying the molecular pathways of various diseases.

Scientific Research Applications

N-[1-(2,5-difluorophenyl)ethylidene]hydroxylamine has been used extensively in scientific research, particularly in the fields of biochemistry and pharmacology. It has been used to study the molecular pathways of various diseases, such as cancer and diabetes, and has been used to study the effects of various drugs on the body. Additionally, this compound has been used to study the effects of various environmental pollutants on the body, as well as the effects of various dietary supplements. It has also been used in the synthesis of a variety of pharmaceuticals, including antibiotics, anti-inflammatory drugs, and antifungals.

Mechanism of Action

Target of Action

Oximes, in general, are known to interact with aldehydes and ketones .

Mode of Action

The mode of action of 2’,5’-Difluoroacetophenone oxime involves a reaction known as the Beckmann rearrangement . This reaction can result in either amides or nitriles, depending on the starting material . The first step involves the formation of an oxime from the aldehyde or ketone . In the Beckmann rearrangement step, the oxime oxygen is protonated by acid, leading to the formation of OH2+, which is a much better leaving group than OH . This is followed by a rearrangement where the C-C bond breaks, migrating to the nitrogen, forming a new C-N bond and displacing the water as a leaving group . This forms a free carbocation, which is then attacked by water .

Biochemical Pathways

The beckmann rearrangement, which is a key part of its mode of action, is a well-studied biochemical pathway .

Result of Action

The result of the action of 2’,5’-Difluoroacetophenone oxime is the formation of either amides or nitriles, depending on the starting material . This is achieved through the Beckmann rearrangement .

Action Environment

The action of 2’,5’-Difluoroacetophenone oxime can be influenced by environmental factors such as temperature and pH, which can affect the rate and direction of the Beckmann rearrangement . .

Advantages and Limitations for Lab Experiments

N-[1-(2,5-difluorophenyl)ethylidene]hydroxylamine is a powerful reagent that can be used in a variety of synthetic transformations and can be used to study the molecular pathways of various diseases. One of the main advantages of this compound is that it is relatively inexpensive and can be synthesized in high yields. Additionally, the reaction is quick and efficient, making it a valuable tool for laboratory experiments. However, this compound is a powerful oxidizing agent and can be toxic if not handled properly. Additionally, the reaction can produce a variety of by-products, which can make it difficult to isolate the desired product.

Future Directions

The potential future directions for N-[1-(2,5-difluorophenyl)ethylidene]hydroxylamine are numerous. It can be used in the synthesis of new drugs, as well as the study of the molecular pathways of various diseases. Additionally, it can be used to study the effects of various environmental pollutants on the body, as well as the effects of various dietary supplements. Additionally, this compound can be used to study the effects of various drugs on the body, as well as to develop new methods for the synthesis of pharmaceuticals. Finally, this compound can be used to study the effects of various toxins on the body, as well as to develop new methods for the detoxification of toxic compounds.